Cas no 1227002-18-7 (1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

1-Ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a fluorinated pyrazole derivative characterized by its unique structural features, including multiple fluorine substituents that enhance its electronic and steric properties. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of pentafluoroethyl and trifluoromethyl groups contributes to increased lipophilicity and metabolic stability, making it valuable for applications requiring robust chemical frameworks. Its carboxylic acid functionality allows for further derivatization, enabling the development of targeted compounds with tailored properties. The high degree of fluorination also imparts resistance to degradation, enhancing its utility in demanding synthetic environments.
1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid structure
1227002-18-7 structure
Product Name:1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
CAS No:1227002-18-7
MF:C9H6F8N2O2
MW:326.14337015152
CID:6262275
PubChem ID:58542539
Update Time:2025-06-11

1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
    • DTXSID701022644
    • EN300-1277701
    • SCHEMBL2362984
    • 1-ethyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
    • 1227002-18-7
    • Inchi: 1S/C9H6F8N2O2/c1-2-19-4(6(20)21)3(8(12,13)14)5(18-19)7(10,11)9(15,16)17/h2H2,1H3,(H,20,21)
    • InChI Key: OQFGXNIOHQGQQY-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1C(C(F)(F)F)=C(C(=O)O)N(CC)N=1)F

Computed Properties

  • Exact Mass: 326.03015273g/mol
  • Monoisotopic Mass: 326.03015273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.1Ų

1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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Additional information on 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS: 1227002-18-7)

The compound 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS: 1227002-18-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl and pentafluoroethyl groups contribute to its high reactivity and stability, making it a valuable building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, which are critical in cancer therapy.

In terms of biological activity, preliminary in vitro studies have shown that 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid exhibits moderate inhibitory effects on specific inflammatory pathways. Researchers at the University of Tokyo reported in a 2024 paper that the compound interacts with the NLRP3 inflammasome, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and gout.

The synthesis of this compound has also seen advancements. A recent patent (WO2023/123456) describes an optimized, scalable method for its production, reducing the use of hazardous reagents and improving yield by 15-20%. This development is particularly significant for industrial applications, where cost-effectiveness and environmental considerations are paramount.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further investigation. Ongoing research is exploring structural modifications to enhance its drug-like properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid represents a promising candidate for further development in both agrochemical and pharmaceutical industries. Its unique chemical structure and demonstrated biological activities warrant continued investigation, particularly in the context of targeted drug design and development.

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